Cas no 7126-53-6 (4-Formyl-1H-pyrrole-2-carboxylic acid)
4-Formyl-1H-pyrrole-2-carboxylic acid is a versatile intermediate in organic synthesis, featuring a pyrrole ring with a formyl and carboxylic acid functional group. Its unique structure offers enhanced stability and reactivity, facilitating various transformations. This compound is particularly valuable for the synthesis of biologically active molecules and pharmaceuticals, due to its ability to participate in a wide range of chemical reactions.
7126-53-6 structure
Product Name:4-Formyl-1H-pyrrole-2-carboxylic acid
CAS No:7126-53-6
MF:C6H5NO3
MW:139.108801603317
MDL:MFCD09754207
CID:836354
PubChem ID:13780813
Update Time:2025-07-19
4-Formyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Formyl-1H-pyrrole-2-carboxylic acid
- 1H-Pyrrole-2-carboxylic acid, 4-formyl-
- 4-formyl-2-pyrrolecarboxylic acid
- 4-Formyl-pyrrol-2-carbonsaeure
- 4-formyl-pyrrole-2-carboxylic acid
- 4-methanoyl-1H-pyrrole-2-carboxylic acid
- AKOS010079081
- 4-Formyl-1H-pyrrole-2-carboxylicacid
- DTXSID60549263
- IGQGTSFYIOGZRK-UHFFFAOYSA-N
- 7126-53-6
- CS-0372978
- A837137
- FT-0653739
- I11670
- SCHEMBL643727
- SB62503
- J-515434
- EN300-97855
- Z1190318813
- MFCD09754207
- DTXCID70500047
- DB-074409
-
- MDL： MFCD09754207
- Inchi： 1S/C6H5NO3/c8-3-4-1-5(6(9)10)7-2-4/h1-3,7H,(H,9,10)
- InChI Key： IGQGTSFYIOGZRK-UHFFFAOYSA-N
- SMILES： OC(C1=CC(C=O)=CN1)=O
Computed Properties
- Exact Mass: 139.02700
- Monoisotopic Mass: 139.026943022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 70.2Ų
Experimental Properties
- Density: 1.512
- Boiling Point: 426.3°C at 760 mmHg
- Flash Point: 211.6°C
- Refractive Index: 1.67
- PSA: 70.16000
- LogP: 0.52540
4-Formyl-1H-pyrrole-2-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Formyl-1H-pyrrole-2-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Formyl-1H-pyrrole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM198646-1g |
4-formyl-1H-pyrrole-2-carboxylic acid |
7126-53-6 | 95% | 1g |
$482 | 2021-08-05 | |
| TRC | B414783-10mg |
4-formyl-1H-pyrrole-2-carboxylic acid |
7126-53-6 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B414783-50mg |
4-formyl-1H-pyrrole-2-carboxylic acid |
7126-53-6 | 50mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B414783-100mg |
4-formyl-1H-pyrrole-2-carboxylic acid |
7126-53-6 | 100mg |
$ 340.00 | 2022-06-07 | ||
| Alichem | A109004106-250mg |
4-Formyl-1H-pyrrole-2-carboxylic acid |
7126-53-6 | 95% | 250mg |
$226.60 | 2023-09-01 | |
| Alichem | A109004106-1g |
4-Formyl-1H-pyrrole-2-carboxylic acid |
7126-53-6 | 95% | 1g |
$420.16 | 2023-09-01 | |
| Chemenu | CM198646-5g |
4-formyl-1H-pyrrole-2-carboxylic acid |
7126-53-6 | 95% | 5g |
$509 | 2024-07-24 | |
| abcr | AB288161-250 mg |
4-Formyl-1H-pyrrole-2-carboxylic acid; . |
7126-53-6 | 250 mg |
€604.00 | 2023-07-20 | ||
| abcr | AB288161-1 g |
4-Formyl-1H-pyrrole-2-carboxylic acid; . |
7126-53-6 | 1 g |
€1,150.00 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y0987117-10g |
4-Formyl-1H-pyrrole-2-carboxylic acid |
7126-53-6 | 95% | 10g |
$1260 | 2024-08-02 |
4-Formyl-1H-pyrrole-2-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:7126-53-6)4-Formyl-1H-pyrrole-2-carboxylic acid
Order Number:A837137
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:39
Price ($):202.0/608.0
Email:sales@amadischem.com
4-Formyl-1H-pyrrole-2-carboxylic acid Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:7126-53-6)4-Formyl-1H-pyrrole-2-carboxylic acid
Purity:99%/99%
Quantity:1g/5g
Price ($):202.0/608.0